BENGHE Foundational & Exploratory

Check Availability & Pricing

synonyms for 3-Nitro-5-(trifluoromethyl)benzoic
acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3-Nitro-5-(trifluoromethyl)benzoic
Compound Name: d
aci

cat. No.: B1297927

An In-depth Technical Guide to 3-Nitro-5-(trifluoromethyl)benzoic Acid: Properties,
Synthesis, and Applications in Drug Development

This guide provides a comprehensive technical overview of 3-Nitro-5-
(trifluoromethyl)benzoic acid, a key chemical intermediate for researchers, scientists, and
professionals in drug development. It covers the compound's chemical identity and properties,
detailed synthesis protocols, and its significant role as a building block in the creation of
advanced pharmaceutical agents.

Compound Identification and Properties

3-Nitro-5-(trifluoromethyl)benzoic acid is a substituted aromatic carboxylic acid. The
presence of both a nitro (-NO2z) group and a trifluoromethyl (-CFs) group makes it a highly
versatile precursor in organic synthesis, particularly for fluorinated compounds which are of
immense interest in medicinal chemistry.[1] These functional groups significantly influence the
molecule's reactivity and electronic characteristics, providing multiple pathways for synthetic
modification.

Synonyms and ldentifiers:
The compound is known by several names in chemical literature and commercial catalogs:

o 3-Carboxy-5-nitrobenzotrifluoride[1][2][3][4]
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3-Trifluoromethyl-5-nitrobenzoic Acid[1][2][4]

5-Nitro-3-(trifluoromethyl)benzoic acid[2]

a,a,a-Trifluoro-5-nitro-m-toluic acid[2]

Benzoic acid, 3-nitro-5-(trifluoromethyl)-[2][4]

Chemical and Physical Data:

The key quantitative properties of 3-Nitro-5-(trifluoromethyl)benzoic acid are summarized in

the table below for easy reference and comparison.

Property Value Source(s)
CAS Number 328-80-3 [21[3][5]
Molecular Formula CsHaF3NOa4 [2][3][41[5]
Molecular Weight 235.12 g/mol [31[5]

) Solid, White to Light Yellow
Physical Form

[2](5]

Powder
Melting Point 127-129 °C [5]
Boiling Point 309.8°C at 760 mmHg [5]
ODCLHXGXGFBBTA-

InChl Ke
y UHFFFAOYSA-N

[2]

Synthesis and Experimental Protocols

The primary route for synthesizing 3-Nitro-5-(trifluoromethyl)benzoic acid is through the

nitration of its precursor, 3-(trifluoromethyl)benzoic acid. The workflow for this synthesis is

outlined below.
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3-(Trifluoromethyl)benzoic Acid
+ Concentrated H2SO4

Step 1

Cooling to 0°C

Step 2
A\

Add Fuming Nitric Acid
(HNOs)

Stir at 35°C
(3 hours)

Pour onto Ice
(Precipitation)

Filtration & Washing

Step 6

\ 4

Dissolve in Ethyl Acetate

Step 7
\

Wash with H20 & Brine

Step 8

Dry over Na2SOa

Step 9
Y

Evaporation under
Reduced Pressure

3-Nitro-5-(trifluoromethyl)benzoic Acid
(Final Product)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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